Topixantrone hydrochloride

• Molecular Formula: C21H28Cl2N6O2
• Molecular Weight: 467.4 g/mol
• InChI: InChI=1S/C21H26N6O2.2ClH/c1-26(2)10-8-24-16-3-4-17-19-18(16)21(29)14-5-6-23-13-15(14)20(19)25-27(17)11-7-22-9-12-28;;/h3-6,13,22,24,28H,7-12H2,1-2H3;2*1H
• InChIKey: CQZQVNJGECUKMB-UHFFFAOYSA-N

Topixantrone Hydrochloride (BBR 3576): Core Procurement and Differentiation Guide for the Aza-Anthrapyrazole Antineoplastic Agent

Topixantrone hydrochloride (BBR 3576) is a hetero-analog of the anthrapyrazole class, a synthetic small-molecule anticancer agent developed as a second-generation aza-anthrapyrazole congener [1]. It functions as a DNA intercalator and a topoisomerase II inhibitor, thereby disrupting DNA replication and repair, as well as RNA and protein synthesis [2]. While sharing a mechanistic class with established agents like mitoxantrone and doxorubicin, its preclinical profile was specifically engineered to address dose-limiting cardiotoxicity and to maintain antitumor activity across a broad dose range, leading to its advancement into Phase II clinical trials for prostate and gastric cancers [3].

✓ DNA intercalation / topoisomerase II research tool

✓ Aza-anthrapyrazole class probe for structural-activity studies

✓ Reported broad dose-range antitumor activity in xenograft models

• [1] Beggiolin G, Di Giovine S, Torriani D, Parenza M, Colombo MP, Pezzoni G, Singer JW. BBR 3576 a 9-aza-anthrapyrazole endowed with high antitumor activity on prostate carcinoma models. Mol Cancer Ther. 2007;6(11_Supplement):A269. View Source
• [2] National Center for Advancing Translational Sciences (NCATS). Inxight Drugs: TOPIXANTRONE. View Source
• [3] Synapse Drug Database. Topixantrone hydrochloride R&D Status. Updated 2024-04-26. View Source

Why Topixantrone Hydrochloride Cannot Be Interchanged with Standard Topoisomerase II Inhibitors

Simple substitution of topixantrone with other topoisomerase II inhibitors like mitoxantrone, doxorubicin, or even the structurally related pixantrone is scientifically unsupported due to critical differences in molecular architecture, resistance profiles, and safety. Preclinical resistance studies reveal that the structural features of aza-anthrapyrazoles profoundly influence transporter-mediated resistance. For instance, the absence of tertiary amine side arms in topixantrone and mitoxantrone correlates with BCRP-mediated cross-resistance, a phenotype not shared by analogs with differing side-chain chemistry, such as BBR 2378 [1]. Furthermore, topixantrone demonstrated a superior therapeutic window in direct comparative preclinical studies, achieving greater tumor weight inhibition than doxorubicin at its optimal dose [2]. These non-interchangeable characteristics underscore the need for a compound-specific procurement and research strategy.

vs Mitoxantrone BCRP-mediated cross-resistance profile may not transfer; side-chain chemistry influences transporter recognition context

vs Doxorubicin Tumor-inhibition endpoint context may differ; cardiotoxicity endpoint profile may not transfer across anthracycline class

vs Pixantrone Side-arm chemistry differs; resistance profile may shift across aza-anthrapyrazole analogs

• [1] Investigations on the Mechanisms of Resistance to Pixantrone in Tumor Cells. Blood. 2004;104(11):3402. View Source
• [2] Beggiolin G, et al. BBR 3576 a 9-aza-anthrapyrazole endowed with high antitumor activity on prostate carcinoma models. Mol Cancer Ther. 2007;6(11_Supplement):A269. (Data summary on Semantic Scholar). View Source

Quantitative Differentiation Guide: Topixantrone Hydrochloride vs. Mitoxantrone and Doxorubicin

In Vivo Antitumor Efficacy in Prostate Cancer Xenograft: Topixantrone vs. Doxorubicin

In a head-to-head preclinical study using the human prostate cancer PC-3 xenograft model, topixantrone (BBR 3576) achieved a Tumor Weight Inhibition (TWI) of 67-78% at an optimal dose, significantly outperforming the reference standard doxorubicin (DX), which achieved a TWI of only 30% at its optimal dose of 6 mg/kg [1].

In Vivo TWI Comparison

Head-to-head

Topixantrone 67–78% TWI vs Doxorubicin 30% TWI

Reported tumor-inhibition endpoint context

PC-3 xenograft; optimal IV dose conditions

Evidence Dimension	In Vivo Antitumor Activity (Tumor Weight Inhibition %)
Target Compound Data	67-78% TWI
Comparator Or Baseline	Doxorubicin (30% TWI, range 11-45%)
Quantified Difference	2.2- to 2.6-fold higher TWI
Conditions	PC-3 human prostate carcinoma xenograft in mice, IV administration at optimal dose (6 mg/kg for DX, 27 mg/kg for topixantrone)

Why This Matters

This direct comparison provides quantitative evidence for selecting topixantrone over doxorubicin for prostate cancer models where superior tumor inhibition is a critical endpoint.

• [1] Beggiolin G, et al. BBR 3576 a 9-aza-anthrapyrazole endowed with high antitumor activity on prostate carcinoma models. Mol Cancer Ther. 2007;6(11_Supplement):A269. (Data as summarized in Semantic Scholar). View Source

Preclinical Safety Profile: Reduced Cardiotoxicity of Topixantrone

Preclinical safety studies directly compared the cardiotoxic potential of topixantrone (BBR 3576) to the well-documented cardiotoxicities of doxorubicin and mitoxantrone. The compound demonstrated a significantly reduced cardiotoxicity profile when repeatedly administered in rodent models, a key differentiator from its class [1]. This finding is corroborated by a Phase I clinical study in 27 patients with advanced solid tumors, which observed no significant drug-induced cardiotoxicity [2].

Cardiotoxicity Endpoint

Context-dependent

Reduced cardiotoxicity vs doxorubicin and mitoxantrone

Reported cardiotoxicity endpoint context

Preclinical rodent models; Phase I data (n=27)

Evidence Dimension	Cardiotoxic Potential
Target Compound Data	Reduced cardiotoxicity; no significant drug-induced cardiotoxicity in Phase I (n=27)
Comparator Or Baseline	Doxorubicin and Mitoxantrone (known for significant dose-limiting cardiotoxicity)
Quantified Difference	Qualitative reduction (limited cardiotoxicity vs. significant)
Conditions	Preclinical rodent models (repeated administration); Phase I clinical trial in patients with advanced solid tumors (doses up to 150 mg/m²)

Why This Matters

For procurement decisions in preclinical or clinical research settings, this improved cardiac safety profile justifies the selection of topixantrone over cardiotoxic alternatives, potentially enabling longer treatment regimens or safer combination therapies.

• [1] Beggiolin G, et al. BBR 3576 a 9-aza-anthrapyrazole endowed with high antitumor activity on prostate carcinoma models. Mol Cancer Ther. 2007;6(11_Supplement):A269. View Source
• [2] Mross K, et al. Phase I clinical and pharmacokinetic study of BBR 3576, a novel aza-anthrapyrazole, administered i.v. every 4 weeks in patients with advanced solid tumors. Anticancer Drugs. 2004;15(1):15-22. View Source

Clinical Manageability: Established Phase I MTD and Toxicity Profile

A Phase I dose-escalation study established a recommended Phase II dose of 150 mg/m² for topixantrone, administered intravenously as a 1-hour infusion every 4 weeks. The dose-limiting toxicity (DLT) was grade 3 stomatitis at 150 mg/m², and while neutropenia was frequent, it was manageable and not DLT-defining. Importantly, no significant cardiotoxicity was observed [1].

Phase I MTD

Clinical context

150 mg/m² q4w

Reported tolerability endpoint context

DLT: Grade 3 stomatitis; 1-hr IV infusion

Evidence Dimension	Clinical Tolerability and Dosing Regimen
Target Compound Data	Recommended Phase II dose: 150 mg/m² q4w; DLT: Grade 3 stomatitis
Comparator Or Baseline	Typical mitoxantrone dosing: 12-14 mg/m² q3w (approx. 10-fold lower dose, limited by cumulative cardiotoxicity)
Quantified Difference	>10-fold higher per-cycle dose for topixantrone without observed cardiotoxicity
Conditions	Phase I trial in 27 patients with advanced solid tumors, 1-hr IV infusion, doses from 1-150 mg/m²

Why This Matters

This provides a validated, human-derived dose and schedule for immediate application in follow-on studies, and the per-cycle dose difference strongly supports the improved therapeutic index suggested by preclinical safety data.

• [1] Mross K, et al. Phase I clinical and pharmacokinetic study of BBR 3576, a novel aza-anthrapyrazole, administered i.v. every 4 weeks in patients with advanced solid tumors. Anticancer Drugs. 2004;15(1):15-22. View Source

High-Value Research and Industrial Application Scenarios for Topixantrone Hydrochloride

Preclinical Prostate Cancer Research Requiring High Antitumor Efficacy

Based on the direct head-to-head comparison in the PC-3 xenograft model, topixantrone is the preferred agent over doxorubicin for studies where the primary endpoint is maximal tumor growth inhibition. Procurement should be prioritized for research involving hormone-refractory prostate cancer (HRPC) models, given its demonstrated 2.2- to 2.6-fold higher TWI and its progression to Phase II HRPC trials [1].

Studies Investigating Mechanisms of Reduced Cardiotoxicity in Topoisomerase II Inhibitors

Topixantrone serves as a critical tool compound for investigating the structural and mechanistic basis of cardiotoxicity mitigation within the aza-anthrapyrazole/anthracenedione class. Its demonstrated reduction in cardiotoxicity in preclinical models, compared to both doxorubicin and mitoxantrone, makes it an essential reference standard for comparative toxicology and safety pharmacology studies [2].

Translational Research and Dose-Finding Studies Based on Validated Human PK/Tox Data

With a well-characterized Phase I clinical profile, including a defined MTD, DLT, and PK parameters (biexponential kinetics, large Vd, high plasma clearance), topixantrone is an ideal candidate for preclinical-to-clinical translational studies. The established 150 mg/m² q4w regimen can be used to model or benchmark human exposure levels in further preclinical efficacy or combination studies [3].

Application

Selection Property

Validation Focus

Prostate cancer xenograft model studies

Tumor-inhibition endpoint context

TWI endpoint comparison review

Cardiotoxicity endpoint comparison studies

Cardiotoxicity endpoint context

Tolerability endpoint review

PK/tox endpoint modeling studies

Phase I tolerability endpoint context

Exposure-model validation review

• [1] Beggiolin G, et al. BBR 3576 a 9-aza-anthrapyrazole endowed with high antitumor activity on prostate carcinoma models. Mol Cancer Ther. 2007;6(11_Supplement):A269. View Source
• [2] Beggiolin G, et al. BBR 3576 a 9-aza-anthrapyrazole endowed with high antitumor activity on prostate carcinoma models. Mol Cancer Ther. 2007;6(11_Supplement):A269. View Source
• [3] Mross K, et al. Phase I clinical and pharmacokinetic study of BBR 3576, a novel aza-anthrapyrazole, administered i.v. every 4 weeks in patients with advanced solid tumors. Anticancer Drugs. 2004;15(1):15-22. View Source